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Compound of Interest

Compound Name: 2,2-Dinitropropane-1,3-diol
CAS No.: 2736-80-3
Cat. No.: B1619563
Get Quote
. J

Executive Summary & Scope

2,2-Dinitropropane-1,3-diol (DNPD) is a critical gem-dinitro intermediate. While industrial
routes often employ oxidative nitration using potassium ferricyanide or persulfates to reduce
cost, these methods frequently generate impurities (e.g., cyclic acetals) that are difficult to
remove.

For laboratory-scale applications where purity is paramount, the Kaplan-Shechter reaction
(oxidative nitration using silver nitrate) remains the gold standard. This protocol details the
synthesis starting from commercially available nitromethane, proceeding through the mononitro
precursor (2-nitropropane-1,3-diol), and concluding with the oxidative nitration to the target
gem-dinitro diol.

Safety Directives (Critical)

o Energetic Potential: DNPD and its precursors are energetic materials.[1] While less sensitive
than nitrate esters, they possess explosive potential. Never heat neat material above 100°C.
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» Silver Waste: This protocol generates silver residues. All aqueous waste must be segregated
for silver recovery; do not dispose of in general chemical drains.

o Temperature Control: The oxidative nitration is exothermic. Failure to maintain
may result in a runaway reaction or decomposition of the nitronate salt.

Reaction Mechanism & Workflow

The synthesis proceeds in two distinct stages. First, the Henry reaction condenses
nitromethane with formaldehyde.[2] Second, the resulting mononitro diol is converted to its
nitronate salt and oxidatively nitrated.

Nitromethane Henry Rxn
OH-, 35°C
(CH3NO2) ﬂ\)> KOH/MeOH Oxidative Nitration
2-Nitropropane-1,3-diol Deprotonation > Nitronate Salt (AgNO3, NaNO2, 0°C) > 2,2-Dinitropropane-1,3-diol
/ (Intermediate) (K+ [C(NO2)(CH20H)2]-) (Target)
Formaldehyde

(HCHO)
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Figure 1: Synthetic pathway from Nitromethane to DNPD.

Materials & Equipment

Reagent Grade Role

Nitromethane 98%+ Starting Material

Formaldehyde 37% aq. Reagent (Henry Rxn)

Potassium Hydroxide Pellets Base (Salt formation)

Sodium Nitrite ACS Reagent Nitrating Agent

Silver Nitrate 99% Oxidant

Diethyl Ether Anhydrous Extraction Solvent
Equipment:
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3-Neck Round Bottom Flask (500 mL) with mechanical stirrer.

Internal thermometer (Digital, fast response).

Ice/Salt bath (

to

capability).

Vacuum filtration setup (Buchner funnel).

Experimental Protocol
Stage 1: Synthesis of 2-Nitropropane-1,3-diol (NPD)

Note: If NPD is purchased commercially, proceed directly to Stage 2.

Stoichiometry: Charge a reaction vessel with Nitromethane (1.0 eq) and Formaldehyde (37%
solution, 2.2 eq).

Catalysis: Add catalytic Potassium Hydroxide (0.05 eq dissolved in minimal methanol).

Reaction: Stir at 30—35°C for 4 hours. The reaction is mildly exothermic; monitor
temperature.

Workup: Neutralize with dilute HCI. Evaporate water under reduced pressure (bath

) to obtain a semi-solid residue. Recrystallize from Ethyl Acetate/Chloroform to yield white
crystals (MP: 50-52°C).

Stage 2: Oxidative Nitration to 2,2-Dinitropropane-1,3-
diol

Based on the Kaplan-Shechter methodology.
Step 2.1: Preparation of the Nitronate Salt

 Dissolve 2-nitropropane-1,3-diol (12.1 g, 0.10 mol) in Methanol (50 mL).
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 In a separate beaker, dissolve KOH (5.6 g, 0.10 mol) in Methanol (30 mL).

o Slowly add the KOH solution to the NPD solution at

e The potassium nitronate salt will precipitate. Filter rapidly, wash with cold methanol, and use
immediately (do not store dry nitronate salts for extended periods).

Step 2.2: Oxidative Nitration

o Setup: Place the wet potassium nitronate salt (from Step 2.1) into a 500 mL flask containing
Distilled Water (100 mL) and Sodium Nitrite (10.35 g, 0.15 mol). Stir to dissolve/suspend.

e Cooling: Cool the mixture to 0°C using an ice/salt bath.
» Addition: Prepare a solution of Silver Nitrate (34.0 g, 0.20 mol) in Water (50 mL).
o Critical: Add the

solution dropwise over 45 minutes.

o Control: Maintain internal temperature below 5°C.[2] If temp rises, stop addition.

o Reaction: As silver nitrate is added, metallic silver will precipitate as a dark grey/black solid.
Stir for an additional 60 minutes at

after addition is complete.
Step 2.3: Isolation

« Filtration: Filter the reaction mixture through a Celite pad to remove the metallic silver. Wash
the silver cake with a small amount of water.

o Safety: The wet silver cake may contain adsorbed organic nitrates. Rinse thoroughly with
water before disposal/recovery.

o Extraction: Extract the clear aqueous filtrate with Diethyl Ether (3 x 75 mL).
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o Note: DNPD is highly soluble in ether. Ethyl acetate can be used but extracts more
impurities.

e Drying: Dry the combined organic layers over anhydrous Magnesium Sulfate (

).

o Concentration: Filter and evaporate the solvent under vacuum at room temperature. Do not
heat above 40°C.

e Product: 2,2-Dinitropropane-1,3-diol is obtained as a waxy white to off-white solid.

o Yield: Expected 60-75%.
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Click to download full resolution via product page

Figure 2: Operational workflow for the oxidative nitration step.

Quality Control & Characterization
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Parameter Specification Method
Appearance White waxy solid / crystals Visual
Melting Point 138-140°C (Dec) Capillary (Caution)
4.2-4.5 (s, 4H,
1H NMR (DMSO-d6) ), 5.8 (br, 2H 400 MHz NMR
)
1570, 1340
IR Spectroscopy ( FTIR (ATR)
stretch)

Note on Melting Point: Literature values vary due to decomposition near the melting point.
Purity is best assessed via HPLC or NMR.

Troubleshooting Guide

e Low Yield: Often caused by insufficient cooling during the

addition. If the temperature spikes, the nitronate oxidizes to aldehydes/ketones or
decomposes.

» Blue/Green Color: Indicates the presence of nitroso intermediates (

). Increase reaction time or ensure fresh
is used.

e Product is Oil: DNPD can be hygroscopic. Dry thoroughly under high vacuum. If it remains
an olil, recrystallize from a Chloroform/Ether blend.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. US20090216049A1 - Process and intermediates for the production of BDNPA and BDNPF
and other bis(dinitroalkyl)acetals and formals - Google Patents [patents.google.com]

¢ 2. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]

¢ To cite this document: BenchChem. [Application Note: Laboratory Synthesis of 2,2-
Dinitropropane-1,3-diol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619563/docs#application-note-laboratory-synthesis-
of-2-2-dinitropropane-1-3-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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